Cas no 922822-85-3 (3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide
• CAS No: 922822-85-3
• MF: C₂₁H₂₂N₂O₄S₂
• MW: 430.540382862091
• CID: 5497632
• Update Time: 2025-05-28

3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(4-ethoxyphenyl)-5-methyl-2-thiazolyl]-3-(ethylsulfonyl)-
• 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C21H22N2O4S2/c1-4-27-17-11-9-15(10-12-17)19-14(3)28-21(22-19)23-20(24)16-7-6-8-18(13-16)29(25,26)5-2/h6-13H,4-5H2,1-3H3,(H,22,23,24)
• InChI Key： YPAXDWFWMOXFGM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCC)C=C2)=C(C)S1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-5-Methyl-1,3-Thiazol-2-Ylbenzamide (CAS: 922822-85-3)

3-(Ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide (CAS: 922822-85-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and benzamide scaffold, has been the subject of recent investigations due to its potential therapeutic applications. The compound's structural features suggest it may interact with specific biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide. Preliminary findings indicate that this compound exhibits notable activity in modulating key signaling pathways involved in inflammation and cancer progression. Researchers have employed a combination of in vitro and in silico techniques to explore its binding affinity and selectivity towards various protein targets, including kinases and nuclear receptors.

The synthesis and optimization of 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide have also been a focus of recent work. Advances in synthetic methodologies have enabled the production of this compound with improved yield and purity, facilitating more detailed biological evaluations. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, paving the way for the design of more potent analogs.

In addition to its potential therapeutic applications, 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide has been investigated for its utility as a chemical probe. Its ability to selectively inhibit certain enzymes makes it a valuable tool for studying cellular processes and validating drug targets. Recent publications have highlighted its use in probing the role of specific kinases in disease models, providing insights that could inform future drug discovery efforts.

Despite these promising developments, challenges remain in the clinical translation of 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of this compound to enhance its therapeutic potential.

In conclusion, 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylbenzamide represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features and biological activity make it a promising candidate for further development. Continued investigation into its mechanisms of action and therapeutic applications will be critical to unlocking its full potential in addressing unmet medical needs.